Cas no 402914-15-2 (5-BROMO-3-PHENYLBENZO[D]ISOXAZOLE)

• Product Name: 5-BROMO-3-PHENYLBENZO[D]ISOXAZOLE
• CAS No: 402914-15-2
• MF: C₁₃H₈BrNO
• MW: 274.112722396851
• MDL: MFCD25542160
• CID: 2102307
• PubChem ID: 71295257
• Update Time: 2025-04-21

5-BROMO-3-PHENYLBENZO[D]ISOXAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-PHENYLBENZO[D]ISOXAZOLE
• 5-Bromo-3-phenyl-1,2-benzisoxazole
• SCHEMBL14764342
• ZYDWHXNSRCABGV-UHFFFAOYSA-N
• 402914-15-2
• DB-413705

• MDL： MFCD25542160
• Inchi： 1S/C13H8BrNO/c14-10-6-7-12-11(8-10)13(15-16-12)9-4-2-1-3-5-9/h1-8H
• InChI Key： ZYDWHXNSRCABGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NO2

Computed Properties

• Exact Mass: 272.97893Da
• Monoisotopic Mass: 272.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų